![molecular formula C13H14N2O2 B2735245 5-(2,5-Dimethoxyphenyl)pyridin-3-amine CAS No. 1258620-47-1](/img/structure/B2735245.png)
5-(2,5-Dimethoxyphenyl)pyridin-3-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(2,5-Dimethoxyphenyl)pyridin-3-amine, also known as 2C-E, is a synthetic psychedelic drug. It belongs to the phenethylamine class and is structurally similar to mescaline and 2C-B. 2C-E was first synthesized in 1991 by Alexander Shulgin, a renowned chemist and pharmacologist, and has gained popularity in the recreational drug scene due to its psychedelic effects. However, in recent years, 2C-E has also been studied for its potential therapeutic applications.
Scientific Research Applications
Catalysis and Organic Synthesis
Chiral amines, including derivatives similar to 5-(2,5-Dimethoxyphenyl)pyridin-3-amine, have been utilized in catalyzing enantioselective Michael addition reactions. These reactions are pivotal in organic synthesis, enabling the formation of optically active compounds with significant potential in drug development and material science. The research by Melchiorre and Jørgensen (2003) demonstrates the effectiveness of chiral amines in catalyzing the direct enantioselective Michael addition of aldehydes to vinyl ketones, producing substituted 5-keto aldehydes with good yields and enantioselectivities (Melchiorre & Jørgensen, 2003).
Multicomponent Synthesis
The versatility of amines is further highlighted in the ammonium chloride-promoted synthesis of pyrrolo[3,4-b]pyridin-5-one, as described by Janvier et al. (2002). This synthesis involves a multicomponent reaction starting from simple and readily available inputs, showcasing the potential of amines in facilitating complex organic transformations that lead to novel scaffolds in medicinal chemistry and material science (Janvier, Sun, Bienaymé, & Zhu, 2002).
properties
IUPAC Name |
5-(2,5-dimethoxyphenyl)pyridin-3-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O2/c1-16-11-3-4-13(17-2)12(6-11)9-5-10(14)8-15-7-9/h3-8H,14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVFSEXDIZKFRNX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)C2=CC(=CN=C2)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(2,5-Dimethoxyphenyl)pyridin-3-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.